Cas no 1226244-70-7 (2-[2-(4-Fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-ol)

• Product Name: 2-[2-(4-Fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-ol
• CAS No: 1226244-70-7
• MF: C₁₂H₁₂FNOS
• MW: 237.29318523407
• CID: 5459935
• Update Time: 2025-10-29

2-[2-(4-Fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-ol
• 2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanol
• 5-Thiazoleethanol, 2-(4-fluorophenyl)-4-methyl-
• 2-[2-(4-Fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-ol

• Inchi： 1S/C12H12FNOS/c1-8-11(6-7-15)16-12(14-8)9-2-4-10(13)5-3-9/h2-5,15H,6-7H2,1H3
• InChI Key： CCCDFZMZBCVFQZ-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC(=CC=2)F)=NC(C)=C1CCO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• XLogP3: 2.7
• Topological Polar Surface Area: 61.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 2-[2-(4-Fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-ol

Chemical Compound CAS No. 1226244-70-7: 2-[2-(4-Fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-ol

The chemical compound with CAS No. 1226244-70-7, known as 2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and drug discovery. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The presence of a fluorophenyl group and a hydroxymethyl substituent makes this molecule unique, offering potential applications in various chemical and biological contexts.

Thiazole derivatives have been extensively studied due to their diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The fluorophenyl group in this compound adds electronic diversity, enhancing its reactivity and making it a valuable building block in organic synthesis. Recent studies have highlighted the role of such compounds in the development of novel therapeutic agents, particularly in the treatment of infectious diseases and inflammatory conditions.

The synthesis of 2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-ol involves a multi-step process that typically begins with the preparation of the thiazole ring. This is followed by the introduction of the fluorophenyl group and subsequent functionalization to achieve the desired hydroxymethyl substituent. Researchers have optimized these steps to improve yield and purity, leveraging modern synthetic techniques such as microwave-assisted synthesis and catalytic methods.

In terms of applications, this compound has shown promise in drug delivery systems due to its ability to form stable complexes with various bioactive molecules. Additionally, its hydroxymethyl group provides opportunities for further functionalization, enabling the creation of more complex molecular architectures. Recent advancements in click chemistry have further expanded its utility, allowing for rapid and efficient incorporation into larger molecular frameworks.

From a pharmacological perspective, 2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-ol has demonstrated selectivity towards certain enzyme targets, making it a potential candidate for drug development. Preclinical studies have shown moderate activity against several pathogens, suggesting its potential as an antimicrobial agent. Furthermore, its ability to modulate inflammatory pathways makes it a candidate for treating conditions such as arthritis and neuroinflammation.

The environmental impact of this compound is another area of interest. Studies have shown that it exhibits low toxicity towards aquatic organisms under controlled conditions, which is promising for its safe use in industrial and pharmaceutical applications. However, further research is needed to fully understand its environmental fate and degradation pathways.

In conclusion, CAS No. 1226244-70-7 represents a versatile and intriguing compound with a wide range of potential applications. Its unique structure, combined with recent advances in synthetic and pharmacological research, positions it as a valuable tool in both academic and industrial settings. As research continues to uncover new insights into its properties and functions, this compound is likely to play an increasingly important role in the development of innovative chemical solutions.